Cas no 72299-68-4 (1,2,3,4-Tetrahydroisoquinolin-7-amine)

1,2,3,4-Tetrahydroisoquinolin-7-amine structure
72299-68-4 structure
Product Name:1,2,3,4-Tetrahydroisoquinolin-7-amine
CAS No:72299-68-4
MF:C9H12N2
MW:148.204981803894
MDL:MFCD04973399
CID:59335
PubChem ID:11586323
Update Time:2025-04-18

1,2,3,4-Tetrahydroisoquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinolin-7-amine
    • 1,2,3,4-Tetrahydroisoquinolin-7-ylamine
    • 7-Isoquinolinamine, 1,2,3,4-tetrahydro-
    • 7-Amino-1,2,3,4-tetrahydroisoquinoline
    • 1,2,3,4-Tetrahydro-isoquinolin-7-ylamine
    • 7-amino-1,2,3,4-tetrahydro-isoquinoline
    • 1,2,3,4-Tetrahydroisoquinoline-7-amine
    • PubChem5887
    • VMEDBFRQSKKEEQ-UHFFFAOYSA-N
    • BCP27774
    • 4601AH
    • BDBM50072980
    • KM1469
    • VQ10470
    • TRA0083183
    • CHEMBL28340
    • 1,2,3,4,-tetrahydroisoquinoline-7-amine
    • 1,2,3,4-tetrahydro-isoquinolin-7-amine
    • 1,2,3,4-Tetrahydroisoquinolin-7-amine, AldrichCPR
    • EN300-1074149
    • AC-7350
    • DTXSID80468967
    • AKOS006334827
    • 7-amino-1,2,3,4 tetrahydroisoquinoline
    • A837479
    • AS-30966
    • MFCD04973399
    • CS-0044489
    • 7-Amino-1 pound not2 pound not3 pound not4-tetrahydroisoquinoline
    • FT-0600500
    • SCHEMBL330080
    • SY005853
    • AB21317
    • J-519065
    • 72299-68-4
    • MDL: MFCD04973399
    • Inchi: 1S/C9H12N2/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5,11H,3-4,6,10H2
    • InChI Key: VMEDBFRQSKKEEQ-UHFFFAOYSA-N
    • SMILES: N1CC2C=C(C=CC=2CC1)N

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 315.9℃ at 760 mmHg
  • Flash Point: 169.2±31.5 °C
  • Refractive Index: 1.6
  • PSA: 38.05000
  • LogP: 1.82450
  • Vapor Pressure: No data available

1,2,3,4-Tetrahydroisoquinolin-7-amine Security Information

1,2,3,4-Tetrahydroisoquinolin-7-amine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,4-Tetrahydroisoquinolin-7-amine Pricemore >>

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TRC
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1,2,3,4-Tetrahydroisoquinolin-7-amine Production Method

1,2,3,4-Tetrahydroisoquinolin-7-amine Related Literature

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